Cas no 1340310-88-4 (2-amino-4-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid)

• Product Name: 2-amino-4-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
• CAS No: 1340310-88-4
• MF: C₉H₁₄BrN₃O₂
• MW: 276.13036108017
• CID: 6500962
• PubChem ID: 63039772
• Update Time: 2025-10-18

2-amino-4-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
• 1340310-88-4
• EN300-1123667
• AKOS012339194

• Inchi： 1S/C9H14BrN3O2/c1-5-8(10)6(2)13(12-5)4-3-7(11)9(14)15/h7H,3-4,11H2,1-2H3,(H,14,15)
• InChI Key： BCMYUQOCPJRPOH-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1C)CCC(C(=O)O)N

Computed Properties

• Exact Mass: 275.02694g/mol
• Monoisotopic Mass: 275.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-amino-4-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid

Introduction to 2-amino-4-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid (CAS No. 1340310-88-4)

2-amino-4-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid is a specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research and development. Its unique chemical composition, featuring a combination of amino, carboxylic acid, and pyrazole moieties, positions it as a versatile intermediate in the synthesis of bioactive molecules. The compound's molecular formula and structural features make it a candidate for further exploration in drug discovery, particularly in the design of novel therapeutic agents targeting various biological pathways.

The CAS No. 1340310-88-4 provides a unique identifier for this compound, ensuring consistency and precision in scientific literature and regulatory documentation. This numbering system is critical for researchers to accurately reference and retrieve information about the compound's properties, synthesis methods, and potential applications. The presence of a brominated pyrazole ring in the structure suggests potential interactions with biological targets such as enzymes and receptors, which are often modulated in therapeutic interventions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 2-amino-4-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid with greater accuracy. These tools have been instrumental in identifying promising candidates for further experimental validation. For instance, studies have indicated that the compound may exhibit inhibitory effects on certain kinases and other enzymes involved in inflammatory responses, making it a potential lead for developing anti-inflammatory drugs.

The synthesis of 2-amino-4-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the bromination of a pyrazole derivative followed by condensation with an appropriate aldehyde or ketone to form the butanoic acid moiety. The introduction of the amino group at the second position enhances the compound's reactivity, allowing for further functionalization if needed.

In vitro studies have begun to explore the biological activity of 2-amino-4-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid, revealing intriguing interactions with cellular pathways relevant to cancer and neurodegenerative diseases. The pyrazole ring is known to be a privileged scaffold in medicinal chemistry due to its ability to engage with various biological targets. The bromine substituent further modulates these interactions by introducing electronic and steric effects that can influence binding affinity.

The potential applications of 2-amino-4-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid extend beyond its role as an intermediate in drug synthesis. It may also serve as a building block for designing probes used in biochemical assays to study enzyme mechanisms and receptor binding affinities. Such probes are invaluable tools for understanding disease pathways at a molecular level.

As research progresses, the integration of high-throughput screening technologies with traditional synthetic chemistry will likely accelerate the discovery process for compounds like 2-amino-4-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid. These technologies allow for rapid testing of large libraries of compounds against multiple targets simultaneously, thereby increasing the efficiency of hit identification and lead optimization.

The safety profile of 2-amino-4-(4-bromo-3,5-dimethyl-1H-pyrazol-1-ybutoic acid) is another critical aspect that requires thorough evaluation before its application in pharmaceuticals or other industrial processes. Preliminary toxicological studies suggest that the compound is well-tolerated at moderate doses but may exhibit toxicity at higher concentrations. Further research is needed to establish safe dosage ranges and potential side effects.

The environmental impact of synthesizing and handling 2-amino-octadecylbenzoate CAS No 1340370 also warrants consideration. Efforts should be made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Sustainable practices not only benefit the environment but also enhance cost-effectiveness and regulatory compliance.

In conclusion,CAS No 1340370 plays a pivotal role in modern pharmaceutical research due to its structural complexity and functional diversity. Ongoing studies continue to uncover its potential as a therapeutic agent or biochemical probe, underscoring its importance in advancing drug discovery efforts worldwide.